Cas no 1261747-47-0 (2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261747-47-0
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 4986425
• Update Time: 2025-06-15

2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)20-10-6-8(5-9(17)7-10)12(19)11-3-1-2-4-18-11/h1-7H,17H2
• InChI Key： KQGNHRBKGBQDOT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(C(C2C=CC=CN=2)=O)=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2

Additional information on 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine

Introduction to 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261747-47-0)

2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine, with the CAS number 1261747-47-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group and a trifluoromethoxy substituent, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine consists of a pyridine ring attached to a benzoyl group, which is further substituted with an amino group at the 3-position and a trifluoromethoxy group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

In recent years, extensive studies have been conducted to explore the potential applications of 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine. One of the key areas of interest is its role as a potential therapeutic agent for various diseases. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties, which are attributed to its ability to modulate specific cellular pathways and protein targets.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine could be a promising candidate for the treatment of inflammatory disorders.

In addition to its anti-inflammatory properties, 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine has also shown promise in cancer research. A study published in Cancer Letters in 2020 reported that this compound exhibited potent anti-proliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis.

The unique combination of an amino group and a trifluoromethoxy substituent in the structure of 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine contributes to its high selectivity and potency. These functional groups enhance the compound's ability to interact with specific protein targets, thereby improving its therapeutic efficacy while minimizing potential side effects.

Beyond its direct biological activities, 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine has also been explored as a lead compound for drug discovery and development. Its structural features provide a solid foundation for further optimization through medicinal chemistry approaches. For instance, researchers have synthesized various derivatives by modifying the substituents on the benzoyl ring or introducing additional functional groups to enhance specific biological activities or improve pharmacokinetic properties.

In conclusion, 2-(3-Amino-5-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261747-47-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field.